Cas no 23435-09-8 (5-Hydroxyazepan-2-one)

• Product Name: 5-Hydroxyazepan-2-one
• CAS No: 23435-09-8
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 1414319
• PubChem ID: 14609266
• Update Time: 2025-04-20

5-Hydroxyazepan-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Azepin-2-one, hexahydro-5-hydroxy-
• AKOS006356296
• DB-086528
• 5-Hydroxyazepan-2-one
• 23435-09-8

• Inchi： 1S/C6H11NO2/c8-5-1-2-6(9)7-4-3-5/h5,8H,1-4H2,(H,7,9)
• InChI Key： XBDAMCICMBRGSN-UHFFFAOYSA-N
• SMILES： OC1CCC(NCC1)=O

Computed Properties

• Exact Mass: 129.07903
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33